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Compound of Interest

Compound Name: Triphen diol

Cat. No.: B8520623 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Triphen diol (CAS No. 1213777-80-0) is a phenol diol derivative recognized for its potent

anticancer properties, particularly against pancreatic cancer and cholangiocarcinoma.[1][2] Its

mechanism of action involves the induction of apoptosis in cancer cells through both caspase-

mediated and caspase-independent pathways.[1][2] As a compound under active investigation,

comprehensive toxicological data is not yet publicly available. Therefore, this guide provides a

consolidated overview of its known properties, biological effects, and recommended safety and

handling procedures based on precautionary principles for potent research chemicals. This

document is intended to equip researchers, scientists, and drug development professionals

with the necessary information to handle Triphen diol safely and effectively in a laboratory

setting.

Chemical and Physical Properties
Triphen diol is a solid, white to yellow substance.[3] Its fundamental properties are

summarized below.
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Property Value Source

CAS Number 1213777-80-0 [1][3]

Molecular Formula C₂₂H₂₀O₄ [2]

Molecular Weight 348.39 g/mol [2]

Physical Form Solid [2]

Color White to yellow [3]

Boiling Point (Predicted) 517.2 ± 50.0 °C ChemicalBook

Density (Predicted) 1.259 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) 9.87 ± 0.60 ChemicalBook

Biological Activity and Mechanism of Action
Triphen diol demonstrates significant anticancer activity by inducing apoptosis in pancreatic

cancer cells. This programmed cell death is initiated through two distinct signaling cascades: a

caspase-dependent pathway and a caspase-independent pathway.

Signaling Pathways
The precise molecular interactions of Triphen diol are still under investigation. However, its

known effect on inducing apoptosis suggests it likely modulates key regulatory proteins in the

intrinsic and/or extrinsic apoptotic pathways. The dual mechanism, being both caspase-

dependent and -independent, suggests a multi-faceted interaction with the cellular machinery. A

related compound, Triptolide, which also induces apoptosis in pancreatic cancer cells, has

been shown to be associated with the inactivation of the Akt/mTOR/p70S6K pathway and the

upregulation of the ERK1/2 pathway.[4][5] This may suggest a similar mechanism for Triphen
diol.

High-level overview of Triphen diol's dual apoptotic mechanisms.

Toxicological Data
As a novel research chemical, a full toxicological profile for Triphen diol, including LD50/LC50

values and occupational exposure limits (OELs), is not publicly available. The information is
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limited to in vitro cytotoxicity data against various cancer cell lines.

Cell Line
(Pancreatic
Cancer)

IC₅₀ Value Exposure Time Source

HPAC 8 µM 48-120 h MedChemExpress

PANC-1 8 µM 48-120 h MedChemExpress

MIAPaCa-2 0.8 µM 48-120 h MedChemExpress

An in vivo study has been noted where mice were administered 50 mg/kg via oral gavage daily

for 15 days, which significantly inhibited tumor proliferation.

Note: The absence of comprehensive toxicity data necessitates that Triphen diol be handled

as a potentially hazardous and potent compound.

Safety and Handling Precautions
Given the lack of a specific Safety Data Sheet (SDS), a precautionary approach is mandatory.

All handling should occur under the assumption that the compound is toxic, and exposure

should be minimized through a combination of engineering controls, personal protective

equipment, and strict operational protocols.

General Handling Workflow
The following workflow outlines the essential steps for safely handling Triphen diol in a

research environment.

Logical workflow for the safe handling of potent research compounds.

Engineering Controls
Primary Containment: All work involving solid Triphen diol or its solutions should be

conducted in a certified chemical fume hood or other suitable ventilated enclosure.

Ventilation: Ensure adequate general laboratory ventilation.
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required. A face shield should be worn if there

is a risk of splashing.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Double-gloving is

recommended.

Body Protection: A fully buttoned lab coat is required. Consider a disposable gown for

procedures with a higher risk of contamination.

Respiratory Protection: Not typically required if work is performed within a fume hood. If

weighing outside of a vented enclosure is unavoidable, a respirator with an appropriate

particulate filter may be necessary.

Spill and Emergency Procedures
Spill (Solid): Gently cover the spill with an absorbent material to avoid raising dust. Moisten

the material, then carefully scoop it into a sealed container for hazardous waste disposal.

Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the

contaminated material into a sealed container for hazardous waste disposal.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Waste Disposal
All solid and liquid waste containing Triphen diol must be collected in clearly labeled, sealed

containers and disposed of as hazardous chemical waste according to institutional and local

regulations.

Experimental Protocols
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The following are example protocols relevant to the study of Triphen diol. These are provided

for illustrative purposes and should be adapted based on specific experimental needs and

institutional safety guidelines.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a common method for determining the IC₅₀ of a compound against

adherent cancer cell lines.

Workflow for determining the in vitro cytotoxicity (IC₅₀) of Triphen diol.

Methodology:

Cell Seeding: Plate pancreatic cancer cells (e.g., PANC-1, MIAPaCa-2) in a 96-well plate at

a density of 5,000-10,000 cells per well and incubate for 24 hours.

Compound Preparation: Prepare a stock solution of Triphen diol in DMSO. Perform serial

dilutions in cell culture medium to achieve the desired final concentrations.

Treatment: Remove the old medium from the cells and add 100 µL of the medium containing

the various concentrations of Triphen diol. Include vehicle-only (DMSO) controls.

Incubation: Incubate the plate for the desired duration (e.g., 48, 72, or 96 hours).

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to

each well to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a

dose-response curve to determine the IC₅₀ value.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)
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This protocol provides a framework for assessing the skin irritation potential of a chemical using

an in vitro model, thus avoiding animal testing.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis model. Cell viability is measured after a defined exposure and post-incubation

period. A reduction in viability below a certain threshold indicates irritation potential.

Methodology:

Model Preparation: Reconstructed human epidermis tissues are pre-incubated in

maintenance medium overnight at 37°C.

Chemical Application: Apply 30 µL (for liquids) or 25 mg (for solids) of Triphen diol (or a

suitable dilution) directly onto the surface of the tissue. Use a negative control (e.g., PBS)

and a positive control (e.g., 5% SDS).

Exposure: Incubate the treated tissues for 60 minutes at 37°C.

Rinsing: Thoroughly rinse the tissues with PBS to remove the test chemical.

Post-Incubation: Transfer the tissues to fresh maintenance medium and incubate for 42

hours.

Viability Assessment: Transfer the tissues to an MTT solution (0.3-1 mg/mL) and incubate for

3 hours.

Extraction: Extract the formazan dye from the tissues using an appropriate solvent (e.g.,

isopropanol).

Data Analysis: Measure the optical density of the extracted formazan and calculate the

percentage of viability relative to the negative control. If the mean viability is ≤ 50%, the

substance is considered an irritant.

Conclusion
Triphen diol is a promising anticancer compound with a novel mechanism of action. As it is an

investigational substance, comprehensive safety data is limited. All personnel must handle

Triphen diol with a high degree of caution, adhering to stringent safety protocols, including the
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use of appropriate engineering controls and personal protective equipment. The information

and protocols provided in this guide are intended to support the safe and effective use of

Triphen diol in a research setting, fostering a culture of safety while enabling scientific

advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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